
An In-depth Technical Guide to Glycinamide
Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: H-Pro-Gly-NH2-HCl

CAS No.: 51952-37-5

Cat. No.: B1445514

Get Quote

A Note on Nomenclature: The request specified "Prolyl-glycinamide hydrochloride." However,

extensive database searches indicate this may be a misnomer for the more common and well-

documented chemical entity, Glycinamide Hydrochloride. This guide will focus on the latter,

providing a comprehensive technical overview for researchers, scientists, and drug

development professionals. We will also briefly touch upon related dipeptides to clarify potential

ambiguities.

Introduction and Core Properties
Glycinamide hydrochloride is the hydrochloride salt of glycinamide, the amide derivative of the

amino acid glycine.[1] It is a white, water-soluble solid.[1] This compound is of interest in

various scientific domains, notably for its use as one of Good's buffers, effective in the

physiological pH range.[1] Its pKa of approximately 8.20 at 20°C makes it a suitable buffer for

cell culture applications.[1]

Below is a table summarizing the core physicochemical properties of Glycinamide

Hydrochloride:
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Property Value Source(s)

Molecular Formula C₂H₇ClN₂O [2]

Molecular Weight 110.54 g/mol [2][3]

CAS Number 1668-10-6 [1][3]

Appearance White solid [1]

Melting Point 204 °C (decomposes) [3]

Solubility Good in water [1]

pKa (20°C) 8.20 [1]

Synthesis of Glycinamide Hydrochloride
The synthesis of glycinamide hydrochloride can be achieved through various methods. One

common laboratory-scale preparation involves the treatment of an amino acid ester with

ammonia.[1] A more specific method involves the reaction of aminoacetonitrile hydrochloride in

an alcoholic solvent with hydrogen chloride gas.

A generalized workflow for a common synthesis approach is outlined below:
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Synthesis Workflow
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A generalized workflow for the synthesis of Glycinamide Hydrochloride.
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Analytical Characterization
The purity and identity of synthesized Glycinamide Hydrochloride are critical for its application.

High-performance liquid chromatography (HPLC) is a standard technique for assessing the

purity of peptides and related small molecules.[4]

High-Performance Liquid Chromatography (HPLC)
A typical analytical workflow for the characterization of Glycinamide Hydrochloride would

involve method development to achieve optimal separation of the main compound from any

potential impurities.

Analytical Workflow
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A typical analytical workflow for Glycinamide Hydrochloride.
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A summary of typical HPLC parameters for the analysis of small polar compounds like

Glycinamide Hydrochloride is provided below. These parameters would require optimization for

specific instrumentation and applications.

Parameter Typical Value/Condition Rationale

Column C18 Reversed-Phase
Provides good retention for a

broad range of molecules.

Mobile Phase A
Water with 0.1% Trifluoroacetic

Acid (TFA)

TFA acts as an ion-pairing

agent to improve peak shape.

Mobile Phase B Acetonitrile with 0.1% TFA
Organic solvent to elute the

compound from the column.

Gradient
A shallow gradient from low to

high %B

Optimized to separate the

main peak from impurities.

Flow Rate 0.8 - 1.2 mL/min
A standard flow rate for

analytical HPLC.

Detection Wavelength 210 - 230 nm

Wavelength at which the

peptide bond absorbs UV light.

[5]

Column Temperature 25 - 35 °C

Controlled temperature

ensures reproducible retention

times.

Mass Spectrometry (MS)
In conjunction with HPLC, mass spectrometry is used to confirm the identity of the synthesized

compound by determining its mass-to-charge ratio, which should correspond to the molecular

weight of Glycinamide Hydrochloride.

Applications and Further Considerations
As mentioned, a primary application of Glycinamide Hydrochloride is as a biological buffer.[1]

Its utility in cell culture is due to its pKa being close to physiological pH.[1]
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It is important to distinguish Glycinamide Hydrochloride from dipeptides such as Prolyl-glycine

or Glycyl-proline. These are distinct molecules with different chemical structures, molecular

weights, and biological functions. For instance, L-Prolylglycine has a molecular weight of

172.18 g/mol .[6]

Conclusion
Glycinamide Hydrochloride is a well-characterized compound with established physicochemical

properties and applications. Its synthesis and analysis are achievable through standard

laboratory techniques. This guide provides a foundational understanding for researchers and

professionals working with this molecule, emphasizing the importance of correct nomenclature

and rigorous analytical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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